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Compound of Interest

Compound Name: 1194961-19-7 (Free base)
Cat. No.: B10789993
Get Quote

Abstract & Core Utility

PRT-060318 (CAS 1194961-19-7) is a potent, reversible, and highly selective small-molecule
inhibitor of Spleen Tyrosine Kinase (Syk). In platelet biology, it is the reference tool for
dissecting signaling pathways downstream of ITAM (Immunoreceptor Tyrosine-based Activation
Motif) receptors, specifically Glycoprotein VI (GPVI) and FcyRlla.

Unlike broad-spectrum tyrosine kinase inhibitors, PRT-060318 exhibits minimal off-target
activity against other platelet kinases (e.g., Src family kinases), making it essential for
distinguishing between collagen-mediated activation (Syk-dependent) and soluble agonist
activation (ADP/Thrombin, which are largely Syk-independent).

Primary Applications:
o GPVI Pathway Analysis: Blocking collagen or convulxin-induced aggregation.
o HIT Research: Investigating Heparin-Induced Thrombocytopenia via FcyRlla inhibition.

o CLEC-2 Signaling: Studying podoplanin-induced platelet activation.
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Mechanism of Action

Platelet activation occurs via two primary distinct signaling architectures: G-Protein Coupled
Receptors (GPCRs) and Tyrosine Kinase-linked receptors. PRT-060318 specifically targets the
latter.

When collagen binds to GPVI, the associated FcRy-chain is phosphorylated by Src kinases
(Fyn/Lyn). This recruits Syk, which is activated and subsequently phosphorylates the adaptor
protein LAT. This forms a "signalosome" that activates PLCy2, leading to Calcium mobilization
and aggregation. PRT-060318 binds the ATP-binding pocket of Syk, effectively severing this
cascade.

Figure 1: GPVI-Syk Signhaling Pathway & Point of
Inhibition
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Caption: Schematic of the GPVI signaling cascade. PRT-060318 inhibits Syk, preventing LAT
phosphorylation and subsequent aggregation downstream of collagen.

Materials & Preparation

Reagents
e PRT-060318 (CAS 1194961-19-7): Molecular Weight ~340.42 g/mol .[1][2]

e Vehicle: Dimethyl sulfoxide (DMSO), anhydrous, =299.9%.

e Agonists:
o Target: Collagen Type | (2—10 pg/mL) or Convulxin (50-100 ng/mL).
o Negative Control: ADP (5-10 puM) or TRAP-6 (10-20 uM).

» Buffer: Modified Tyrode’s Buffer (for washed platelets) or Citrated Plasma (for PRP).

Stock Solution Protocol

PRT-060318 is hydrophobic and insoluble in water.
o Concentration: Prepare a 10 mM master stock in 100% DMSO.

o Calculation: Dissolve 3.4 mg of PRT-060318 in 1 mL DMSO.
 Aliquot: Dispense into 20-50 pL aliquots to avoid freeze-thaw cycles.

o Storage: Store at -20°C (stable for 1 month) or -80°C (stable for 6 months). Protect from
light.

Working Solutions

Prepare fresh on the day of the assay. Dilute the 10 mM stock in saline or buffer only
immediately before addition if possible, or keep as a 100x concentrate in DMSO to minimize
precipitation.

o Target Final Assay Concentration: 0.5 puM — 10 puM.
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e |C50 Reference: ~2.5 uM in Plasma Rich Plasma (PRP); ~0.5-1.0 uM in Washed Platelets
(due to lack of protein binding).

Experimental Protocol: Light Transmission
Aggregometry (LTA)

This protocol validates the efficacy of PRT-060318 in human Platelet-Rich Plasma (PRP).

Phase 1: Sample Preparation

e Blood Draw: Collect whole blood into 3.2% trisodium citrate tubes (1:9 ratio). Discard the first
2 mL to avoid tissue factor contamination.

o PRP Isolation: Centrifuge at 200 x g for 10-15 minutes at room temperature (RT). Carefully
transfer the supernatant (PRP) to a fresh polypropylene tube.

e PPP Isolation: Centrifuge the remaining blood at 2000 x g for 10 minutes to obtain Platelet-
Poor Plasma (PPP) for the blank.

o Normalization: Adjust PRP platelet count to 250 x 1079/L using autologous PPP if necessary.

Phase 2: Inhibition Assay Workflow

Critical Step: Syk inhibitors require adequate pre-incubation time to penetrate the platelet
membrane and bind the kinase.

o Blanking: Set the aggregometer baseline (100% transmission) using PPP.
e Loading: Add 495 uL of PRP to the cuvette containing a stir bar (1200 rpm, 37°C).
« Inhibitor Addition:

o Add 2.5 uL of PRT-060318 working stock (e.g., 1 mM stock for 5 uM final).

o Vehicle Control: Add 2.5 pL of DMSO to a separate cuvette.

o Note: Keep final DMSO concentration < 0.5% to avoid solvent toxicity.
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e Incubation: Incubate at 37°C for 5 to 10 minutes.
e Agonist Addition: Add the agonist (e.g., Collagen 2 pg/mL) to initiate aggregation.

o Measurement: Record light transmission for 6—-10 minutes.

Figure 2: Experimental Workflow
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Caption: Step-by-step workflow for testing PRT-060318 in LTA assays.

Data Analysis & Expected Results
Quantitative Assessment

Calculate the Percentage of Maximum Aggregation (PMA) compared to the Vehicle Control.

Vehicle Control .
Parameter PRT-060318 (5 pM) Interpretation
(DMSO)

Valid: Syk blockade
Agonist: Collagen > 70% Aggregation < 10% Aggregation prevents GPVI

signaling.

Valid: Specific GPVI

Agonist: Convulxin > 80% Aggregation < 5% Aggregation

blockade.

Specificity Check: Syk
Agonist: ADP > 60% Aggregation > 55% Aggregation inhibition should NOT

affect ADP.

Specificity Check: Syk
Agonist: TRAP-6 > 80% Aggregation > 75% Aggregation inhibition should NOT

affect PAR1.
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Calculating IC50

To determine the IC50 for your specific donor pool:

Run the assay with PRT-060318 concentrations: 0.1, 0.3, 1.0, 3.0, 10.0 pM.

Plot % Inhibition (Y-axis) vs. Log[Concentration] (X-axis).

Fit using a non-linear regression (4-parameter logistic).

Expected IC50: ~2—-3 uM in PRP; ~0.5 uM in washed platelets.

Troubleshooting & Optimization

Issue Probable Cause Solution

_ o Do not pre-dilute in saline. Add
o High concentration in aqueous _
Precipitation DMSO stock directly to PRP
buffer. ] o
while stirring.

Increase incubation from 2 min
No Inhibition Insufficient incubation time. to 10 min to ensure

intracellular access.

Ensure final DMSO is < 0.5%.
Off-target toxicity or DMSO > Verify compound identity (PRT-
1%. 060318 vs broad kinase

inhibitors).

Inhibition of ADP

IC50 shifts 5-10x between
Variable IC50 Plasma protein binding.[3] Washed Platelets and PRP.

Stick to one matrix.

References

o Coffey, G., et al. (2012). "Specific inhibition of spleen tyrosine kinase suppresses tissue
factor expression and prevents thrombus formation." This paper establishes PRT-060318 as
a specific Syk inhibitor.[1]
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e Spalton, J. C., et al. (2009). "The novel Syk inhibitor PRT-060318 reduces heparin-induced
thrombocytopenia-related thrombosis.”" Demonstrates efficacy in HIT models and FcyRlla
pathways.

¢ Sigma-Aldrich Product Sheet. "PRT-060318 Chemical Properties and Solubility.” Technical
specifications for CAS 1194961-19-7.[1][2][4][5]

¢ SelleckChem. "PRT-060318 (Syk Inhibitor) Biological Activity.” Provides IC50 values for
kinase selectivity panels.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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